Cas no 1431962-29-6 (3-(2-methoxyphenyl)-1,2-oxazol-5-ylmethanamine hydrochloride)

• Product Name: 3-(2-methoxyphenyl)-1,2-oxazol-5-ylmethanamine hydrochloride
• CAS No: 1431962-29-6
• MF: C₁₁H₁₃ClN₂O₂
• MW: 240.686121702194
• MDL: MFCD16036164
• CID: 4599394
• PubChem ID: 53433560
• Update Time: 2025-05-22

3-(2-methoxyphenyl)-1,2-oxazol-5-ylmethanamine hydrochloride Chemical and Physical Properties

Names and Identifiers

• {[3-(2-methoxyphenyl)-5-isoxazolyl]methyl}amine hydrochloride
• 3-(2-methoxyphenyl)-1,2-oxazol-5-ylmethanamine hydrochloride

• MDL： MFCD16036164
• Inchi： 1S/C11H12N2O2.ClH/c1-14-11-5-3-2-4-9(11)10-6-8(7-12)15-13-10;/h2-6H,7,12H2,1H3;1H
• InChI Key： KPAMETLDHAGHGL-UHFFFAOYSA-N
• SMILES： O(C1C=CC=CC=1C1=NOC(CN)=C1)C.Cl

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 3

Additional information on 3-(2-methoxyphenyl)-1,2-oxazol-5-ylmethanamine hydrochloride

3-(2-Methoxyphenyl)-1,2-Oxazol-5-ylmethanamine Hydrochloride: A Comprehensive Overview

The compound 3-(2-methoxyphenyl)-1,2-oxazol-5-ylmethanamine hydrochloride (CAS No. 1431962-29-6) is a fascinating molecule with significant potential in various fields of chemistry and pharmacology. This compound belongs to the class of oxazole derivatives, which have been extensively studied due to their diverse biological activities and structural versatility. The oxazole ring in this molecule plays a crucial role in its chemical reactivity and pharmacological properties.

Recent studies have highlighted the importance of oxazole-containing compounds in drug discovery, particularly in the development of anticancer agents. The methoxyphenyl group attached to the oxazole ring contributes to the molecule's lipophilicity, enhancing its ability to cross cellular membranes and interact with biological targets. This makes 3-(2-methoxyphenyl)-1,2-oxazol-5-ylmethanamine hydrochloride a promising candidate for further exploration in therapeutic applications.

The synthesis of this compound involves a multi-step process that includes the formation of the oxazole ring and subsequent functionalization. Researchers have employed various strategies, such as cyclization reactions and nucleophilic substitutions, to optimize the synthesis pathway. These methods not only improve the yield but also ensure the purity of the final product, which is critical for its use in biological assays.

In terms of pharmacological activity, 3-(2-methoxyphenyl)-1,2-oxazol-5-ylmethanamine hydrochloride has shown remarkable inhibitory effects on several enzymes associated with cancer progression. For instance, studies have demonstrated its ability to inhibit tyrosine kinases, which are key players in signaling pathways that promote cell proliferation and metastasis. This suggests that the compound could be a potential lead for developing targeted therapies against various malignancies.

Beyond its therapeutic potential, this compound has also found applications in materials science. The hydrochloride salt form of the molecule exhibits unique electronic properties, making it a candidate for use in organic electronics. Researchers are exploring its potential as a component in light-emitting diodes (LEDs) and other optoelectronic devices.

Recent advancements in computational chemistry have enabled detailed molecular modeling of 3-(2-methoxyphenyl)-1,2-oxazol-5-ylmethanamine hydrochloride. These studies provide insights into its three-dimensional structure and interactions with biological targets at the molecular level. Such information is invaluable for guiding further optimization of the compound's properties and enhancing its efficacy.

In conclusion, 3-(2-methoxyphenyl)-1,2-oxazol-5-ylmethanamine hydrochloride (CAS No. 1431962-29-6) is a versatile compound with multifaceted applications across chemistry and pharmacology. Its unique structure and promising biological activities make it a subject of intense research interest. As ongoing studies continue to unravel its full potential, this compound holds great promise for contributing to advancements in medicine and materials science.